Tricyclo(4.1.1.07,8)oct-2-ene
CAS No.: 102575-26-8
VCID: VC0011241
Molecular Formula: C8H10
Molecular Weight: 106.16 g/mol
* For research use only. Not for human or veterinary use.

Description | Tricyclo(4.1.1.07,8)oct-2-ene is a chemical compound with the molecular formula and a molecular weight of 106.17 . Its CAS registry number is 102575-26-8 . The compound has several characteristics, including an ACD/LogP of 2.60, zero violations of the Rule of 5, and a refractive index of 1.585 . It has a boiling point of 135.2 °C at 760 mmHg, a vapor pressure of 9.67 mmHg at 25°C, and a flash point of 16.1 °C . Tricyclo(4.1.1.07,8)oct-2-ene has a density of 1.091 g/cm3 . This chemical can be synthesized through the reaction of 4-bromotricyclo[5.1.0.02,8]oct-3-ene with sodium and t-BuOH in diethyl ether, yielding 49% after 48 hours under heating . Alfa Chemistry lists Tricyclo[4.1.1.07,8]oct-2-ene with the IUPAC name Tricyclo(4.1.1.07,8)oct-2-ene and a canonical SMILES of C1CC2C3C2C3C=C1 . A related compound is Tricyclo[4.1.1.07,8]octane, which has a CAS number of 36328-29-7, a molecular weight of 108.18100, and a molecular formula of . It has a boiling point of 136.6ºC at 760 mmHg and a flash point of 14.1ºC . Its density is 1.04g/cm3 . |
---|---|
CAS No. | 102575-26-8 |
Product Name | Tricyclo(4.1.1.07,8)oct-2-ene |
Molecular Formula | C8H10 |
Molecular Weight | 106.16 g/mol |
IUPAC Name | tricyclo[5.1.0.02,8]oct-3-ene |
Standard InChI | InChI=1S/C8H10/c1-2-4-6-7-5(3-1)8(6)7/h1,3,5-8H,2,4H2 |
Standard InChIKey | NRLYGERJPCINJA-UHFFFAOYSA-N |
SMILES | C1CC2C3C2C3C=C1 |
Canonical SMILES | C1CC2C3C2C3C=C1 |
Synonyms | Tricyclo[4.1.1.07,8]oct-2-ene |
PubChem Compound | 145384 |
Last Modified | Jul 17 2023 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume